Cas no 324770-15-2 (3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide)

• Product name: 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide
• CAS No: 324770-15-2
• MF: C₁₈H₁₂N₄O₆
• MW: 380.31108379364
• CID: 6316751
• PubChem ID: 5333104

3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide Chemical and Physical Properties

Names and Identifiers

• 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide
• (E)-3-nitro-N'-((5-(2-nitrophenyl)furan-2-yl)methylene)benzohydrazide
• 3-NITRO-N'-[(1E)-[5-(2-NITROPHENYL)FURAN-2-YL]METHYLIDENE]BENZOHYDRAZIDE
• AKOS000523768
• 3-nitro-N-[(E)-[5-(2-nitrophenyl)furan-2-yl]methylideneamino]benzamide
• 324770-15-2
• F0095-1908

• Inchi： 1S/C18H12N4O6/c23-18(12-4-3-5-13(10-12)21(24)25)20-19-11-14-8-9-17(28-14)15-6-1-2-7-16(15)22(26)27/h1-11H,(H,20,23)/b19-11+
• InChI Key： PDXWNEMXQIWDTK-YBFXNURJSA-N
• SMILES： O1C(/C=N/NC(C2C=CC=C(C=2)[N+](=O)[O-])=O)=CC=C1C1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 380.07568412g/mol
• Monoisotopic Mass: 380.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 616
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 146Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide

Professional Introduction to 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide (CAS No. 324770-15-2)

3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide, a compound with the CAS number 324770-15-2, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential therapeutic applications. The structural complexity of this molecule, featuring both nitro and benzohydrazide functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The chemical structure of 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide consists of a furan ring substituted with a nitro group at the 3-position and an N'-methylidenebenzohydrazide moiety at the 5-position. The presence of multiple nitro groups enhances its reactivity and makes it a valuable intermediate in organic synthesis. Additionally, the benzohydrazide component introduces potential bioactivity, making this compound an intriguing subject for pharmacological studies.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of various pharmaceuticals. The nitro group in 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide can be selectively reduced to an amine, which is a crucial step in the synthesis of bioactive molecules. This property has made it a useful building block in the construction of more complex drug candidates.

Benzohydrazides, on the other hand, are known for their wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The incorporation of a benzohydrazide moiety into the structure of this compound suggests potential therapeutic benefits in these areas. Current research is exploring the pharmacological profile of this compound to identify new therapeutic targets and applications.

The synthesis of 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Recent advancements in catalytic methods have further improved the efficiency of its synthesis, making it more accessible for large-scale production.

One of the most exciting aspects of this compound is its potential application in drug discovery. Researchers are investigating its interactions with various biological targets to understand its mechanism of action. Preliminary studies have shown that it may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory processes. These findings are particularly promising for the development of novel anti-inflammatory drugs.

The role of computational chemistry in studying 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide cannot be overstated. Molecular modeling techniques have been employed to predict its binding affinity to biological targets and to understand its three-dimensional structure. These insights have guided experimental efforts and have helped in designing more effective derivatives with enhanced pharmacological properties.

In conclusion, 3-nitro-N'-(1E)-5-(2-nitrophenyl)furan-2-ylmethylidenebenzohydrazide (CAS No. 324770-15-2) is a structurally complex and bioactive compound with significant potential in pharmaceutical research. Its unique chemical properties make it a valuable tool for drug discovery, and ongoing studies continue to uncover new therapeutic applications. As research progresses, this compound is expected to play a crucial role in the development of novel medications targeting various diseases.